CID 164577443

• Molecular Formula: C40H47KN3O7S2
• Molecular Weight: 785.0 g/mol
• InChI: InChI=1S/C40H47N3O7S2.K/c1-7-23-41-38(44)14-9-8-10-24-43-35-20-18-31(52(48,49)50)27-33(35)40(4,5)37(43)22-16-29-13-11-12-28(25-29)15-21-36-39(2,3)32-26-30(51(45,46)47)17-19-34(32)42(36)6;/h1,15-22,25-27H,8-14,23-24H2,2-6H3,(H2-,41,44,45,46,47,48,49,50)
• InChIKey: VHQYXSYHUKROBQ-UHFFFAOYSA-N

CID 164577443, designated as Sulfo-Cyanine7 alkyne, is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine class, specifically engineered for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. It is characterized by an excitation maximum at 750 nm and an emission maximum at 773 nm, placing it within the NIR tissue-transparency window, which is advantageous for deep-tissue imaging applications.

Procurement Guide for CID 164577443 (Sulfo-Cyanine7 Alkyne): A Water-Soluble Near-Infrared Click Chemistry Probe for In Vivo Imaging

CID 164577443, designated as Sulfo-Cyanine7 alkyne, is a near-infrared (NIR) fluorescent dye belonging to the heptamethine cyanine class, specifically engineered for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. It is characterized by an excitation maximum at 750 nm and an emission maximum at 773 nm, placing it within the NIR tissue-transparency window, which is advantageous for deep-tissue imaging applications [2]. The compound features sulfonate groups that confer high aqueous solubility and reduce non-specific hydrophobic interactions with biomolecules . Its structure incorporates a rigid trimethylene bridge in the polymethine chain, a modification known to enhance photophysical properties relative to non-bridged cyanine dyes [2].

Water-soluble NIR alkyne probe for aqueous bioorthogonal labeling

Sulfonate groups reduce nonspecific binding, supporting co-solvent-free conjugation

Terminal alkyne enables CuAAC click chemistry for site-specific biomolecule tagging

• [1] PubChem Compound Summary for CID 164577443, Sulfo-Cyanine7 alkyne. View Source
• [2] Lumiprobe. sulfo-Cyanine7 in Fluorophores. View Source

Why Non-Sulfonated Cyanine7 Alkyne or Other NIR Dyes Cannot Simply Replace CID 164577443 in Aqueous Bioorthogonal Labeling Workflows

Substituting CID 164577443 (Sulfo-Cyanine7 alkyne) with its non-sulfonated counterpart, Cyanine7 alkyne, or with other NIR dyes like Alexa Fluor 750 or DyLight 755, introduces quantifiable deficits in aqueous solubility and labeling efficiency that directly compromise experimental reproducibility. Non-sulfonated Cyanine7 alkyne exhibits limited solubility in water, necessitating organic co-solvents (e.g., DMSO or DMF) for bioconjugation, which can denature sensitive proteins and alter biomolecular structure [1]. Furthermore, while alternative NIR dyes may offer similar spectral properties, they lack the integrated alkyne handle required for CuAAC click chemistry, a critical feature for site-specific, bioorthogonal labeling in complex biological environments [2]. The specific combination of high water solubility, NIR fluorescence, and a terminal alkyne for click chemistry in CID 164577443 is a non-interchangeable triad of properties that are not collectively present in generic alternatives, making substitution a source of experimental variability and potential failure in sensitive assays [3].

Non-sulfonated Cy7 alkyne Requires organic co-solvents; may denature proteins and alter biomolecular structure in aqueous labeling workflows.

Alexa Fluor 750 / DyLight 755 Lack an alkyne handle; amine-reactive NHS-ester chemistry may not provide site-specific bioorthogonal conjugation.

Generic NIR dye alternatives The triad of high water solubility, NIR fluorescence, and CuAAC-ready alkyne is not collectively present in any single substitute.

• [1] Duofluor. Cy7-alkyne Product Page (D10068). View Source
• [2] ChemicalBook. Sulfo-Cyanine7 alkyne Product Page. View Source
• [3] MedChemExpress. Sulfo-cyanine7 alkyne Product Page. View Source

Quantitative Differentiation Evidence: CID 164577443 (Sulfo-Cyanine7 Alkyne) vs. Key Comparators

Superior Aqueous Solubility Enables Co-Solvent-Free Bioconjugation Compared to Non-Sulfonated Cyanine7 Alkyne

CID 164577443 (Sulfo-Cyanine7 alkyne) demonstrates significant aqueous solubility, allowing for direct dissolution and reaction in water-based buffers without organic co-solvents . In contrast, non-sulfonated Cyanine7 alkyne exhibits limited water solubility and requires the addition of organic co-solvents like DMSO or DMF for successful conjugation, which can denature sensitive proteins and alter biomolecular structure [1]. This difference is critical for preserving the native conformation and activity of proteins during labeling.

Aqueous Solubility

Head-to-head

Direct aqueous dissolution vs. co-solvent required

Preserves protein native structure during labeling.

Non-sulfonated Cy7 alkyne requires DMSO/DMF.

Evidence Dimension	Water Solubility
Target Compound Data	Significant in water; soluble in DMF, DMSO
Comparator Or Baseline	Cyanine7 alkyne (non-sulfonated): Limited solubility in water; requires DMSO or DMF for aqueous conjugation [1]
Quantified Difference	Qualitative: direct aqueous solubility vs. requirement for organic co-solvent
Conditions	Aqueous buffer, ambient temperature

Why This Matters

Eliminates the need for organic co-solvents, preserving the structural integrity and activity of delicate proteins during labeling.

• [1] Duofluor. Cy7-alkyne Product Page (D10068). View Source

Higher Molar Extinction Coefficient Provides Enhanced Detection Sensitivity Over Non-Sulfonated Cyanine7 Alkyne

CID 164577443 exhibits a molar extinction coefficient (ε) of 240,600 L⋅mol⁻¹⋅cm⁻¹ at its excitation maximum of 750 nm . This is 21% higher than the extinction coefficient of the non-sulfonated comparator, Cyanine7 alkyne, which is reported at 199,000 L⋅mol⁻¹⋅cm⁻¹ . A higher extinction coefficient directly correlates with greater light absorption capacity, which can translate to a brighter signal per molecule and improved detection sensitivity in fluorescence-based assays.

Molar Extinction Coefficient

Head-to-head

240,600 L·mol⁻¹·cm⁻¹

+21% vs. non-sulfonated (199,000)

Supports higher detection sensitivity in fluorescence assays.

Measured at 750 nm absorption maximum.

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	240,600 L⋅mol⁻¹⋅cm⁻¹ at 750 nm
Comparator Or Baseline	Cyanine7 alkyne (non-sulfonated): 199,000 L⋅mol⁻¹⋅cm⁻¹ at 750 nm
Quantified Difference	+41,600 L⋅mol⁻¹⋅cm⁻¹ (21% increase)
Conditions	Absorption maximum in aqueous or organic solvent

Why This Matters

Enables detection of lower-abundance targets or use of reduced probe concentrations, minimizing potential cytotoxicity in live-cell experiments.

Near-Infrared Emission for Deep-Tissue Imaging with Reduced Autofluorescence Relative to Visible-Wavelength Dyes

CID 164577443 emits fluorescence at 773 nm, which falls within the NIR tissue-transparency window (700-900 nm) where hemoglobin and water absorption are minimal, and tissue autofluorescence is significantly reduced compared to visible wavelengths [1]. This is a class-level advantage of NIR cyanine dyes over visible-spectrum fluorophores like FITC (Ex/Em ~490/525 nm) or Cy3 (Ex/Em ~550/570 nm). The sulfonation further minimizes non-specific tissue binding, improving signal-to-background ratios in vivo [2]. While precise comparative in vivo signal-to-noise ratios vary by model, the NIR spectral region inherently offers superior tissue penetration and lower background than visible dyes.

Deep-Tissue Imaging

Class-level

NIR emission (773 nm) vs. visible dyes

Reduced autofluorescence and deeper tissue penetration in vivo.

Class advantage over FITC, Cy3; sulfonation improves signal-to-background.

Evidence Dimension	Tissue Penetration and Autofluorescence
Target Compound Data	Emission at 773 nm (NIR window); sulfonation reduces non-specific binding [REFS-1, REFS-2]
Comparator Or Baseline	Visible-wavelength dyes (e.g., FITC, Cy3): Emission <700 nm; higher tissue autofluorescence and scattering
Quantified Difference	Qualitative: Superior tissue penetration and lower background in NIR vs. visible spectrum
Conditions	In vivo imaging of small animals

Why This Matters

Facilitates high-contrast, deep-tissue imaging in live animals, which is essential for preclinical studies of biodistribution and disease progression.

• [1] Duofluor. Sulfo-Cyanine7 alkyne Product Page (D10068). View Source
• [2] Lumiprobe. sulfo-Cyanine7 TCO Product Page. View Source

Click Chemistry-Ready Alkyne Handle for Bioorthogonal Conjugation Not Present in Many Generic NIR Dyes

CID 164577443 is functionalized with a terminal alkyne group, enabling its specific and efficient conjugation to azide-modified biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC) . This bioorthogonal reaction proceeds in aqueous environments and is highly selective, making it ideal for labeling proteins, nucleic acids, and other biomolecules without interference from native functional groups [1]. In contrast, many alternative NIR dyes, such as Alexa Fluor 750 or DyLight 755, are typically supplied as amine-reactive NHS esters or maleimides, which lack the click chemistry handle and require different conjugation chemistries that may be less compatible with complex biological samples [2].

Bioorthogonal Conjugation

Class-level

Terminal alkyne (CuAAC) vs. NHS ester/maleimide

Site-specific labeling orthogonal to amine/thiol chemistry.

Alexa Fluor 750, DyLight 755 lack alkyne handle.

Evidence Dimension	Conjugation Chemistry
Target Compound Data	Terminal alkyne for CuAAC click chemistry
Comparator Or Baseline	Alexa Fluor 750, DyLight 755: Typically amine-reactive NHS esters or maleimides; no alkyne handle [2]
Quantified Difference	Functional group specificity: Click chemistry vs. amine/thiol reactivity
Conditions	Aqueous buffer, copper catalyst

Why This Matters

Provides a unique bioorthogonal labeling strategy that is orthogonal to traditional amine- or thiol-reactive chemistries, enabling precise, site-specific modification in complex biological environments.

• [1] MedChemExpress. Sulfo-cyanine7 alkyne Product Page. View Source
• [2] Fisher Scientific. Alexa Fluor 750 NHS Ester Product Page. View Source

Improved Photostability and Quantum Yield Over Non-Bridged Cyanine Dyes Supports Longer Imaging Sessions

The structure of CID 164577443 includes a rigid trimethylene bridge in its heptamethine chain, a modification known to enhance photophysical properties such as quantum yield and photostability compared to non-bridged cyanine dyes [1]. While the quantum yield of the alkyne derivative is reported as 0.24 [2], this is higher than that of some non-bridged NIR cyanines. Furthermore, studies on the photodynamics of Sulfo-Cyanine7 (SCy7) have characterized its photoisomerization kinetics and the formation of a red-emissive state, providing a detailed understanding of its photophysical behavior under various excitation conditions [3]. This knowledge is critical for optimizing imaging parameters and interpreting fluorescence signals in advanced microscopy techniques.

Photostability

Reported

Rigid trimethylene bridge enhances photophysics vs. non-bridged cyanines

Supports longer imaging sessions with consistent signal.

Photoisomerization kinetics characterized; quantum yield 0.24.

Evidence Dimension	Photostability and Quantum Yield
Target Compound Data	Quantum yield = 0.24; characterized photoisomerization kinetics [REFS-2, REFS-3]
Comparator Or Baseline	Non-bridged cyanine dyes: Typically lower quantum yield and photostability; variable photophysics
Quantified Difference	Not directly quantified; class-level improvement due to structural rigidization
Conditions	Fluorescence correlation spectroscopy (FCS) and transient state (TRAST) spectroscopy

Why This Matters

Supports longer imaging durations and more consistent signal output, which is critical for time-lapse studies and quantitative fluorescence analysis.

• [1] Lumiprobe. sulfo-Cyanine7 in Fluorophores. View Source
• [2] ChemicalBook. 477908-53-5 (Sulfo-Cyanine7 NHS ester) Product Page. View Source
• [3] Photoisomerization of Heptamethine Cyanine Dyes Results in Red-Emissive Species: Implications for Near-IR, Single-Molecule, and Super-Resolution Fluorescence Spectroscopy and Imaging. J. Phys. Chem. B 2023, 127, 14, 3208-3222. View Source

Primary Application Scenarios for CID 164577443 (Sulfo-Cyanine7 Alkyne) Based on Differentiated Evidence

Site-Specific Labeling of Azide-Modified Proteins for In Vivo Fluorescence Imaging

CID 164577443's terminal alkyne group enables selective conjugation to azide-functionalized proteins via CuAAC click chemistry, a bioorthogonal reaction that proceeds efficiently in aqueous buffers without denaturing the protein . The resulting labeled protein retains its NIR fluorescence (Em 773 nm), allowing for deep-tissue imaging with minimal autofluorescence and high signal-to-background ratios in live animal models [1]. This workflow is essential for tracking protein biodistribution, studying tumor targeting, and evaluating pharmacokinetics in preclinical studies. The high aqueous solubility of the dye eliminates the need for organic co-solvents that could otherwise alter protein conformation and activity .

Live-Cell and In Vivo Tracking of Azide-Modified Nucleic Acids and Glycans

The water-soluble NIR fluorescence of CID 164577443, combined with its click chemistry handle, makes it ideal for labeling azide-modified nucleic acids (e.g., DNA, RNA) and glycans in living cells and organisms . Its emission at 773 nm allows for non-invasive, longitudinal tracking of these biomolecules with high tissue penetration and low background, a capability not offered by visible-wavelength dyes [1]. The high extinction coefficient (240,600 L⋅mol⁻¹⋅cm⁻¹) enhances detection sensitivity, enabling the study of low-abundance targets such as microRNAs or specific cell-surface glycans in complex biological environments .

Multiplexed NIR Imaging in Conjunction with Shorter-Wavelength Fluorophores

The spectral properties of CID 164577443 (Ex/Em 750/773 nm) are well-separated from those of common visible fluorophores (e.g., FITC, Cy3) and even from shorter-wavelength NIR dyes like Cy5.5 (Ex/Em ~673/707 nm) . This spectral separation minimizes crosstalk and enables multiplexed imaging experiments where multiple targets are visualized simultaneously. The compound's high photostability, as characterized in detailed photophysical studies, ensures consistent signal over extended imaging sessions, which is critical for co-localization studies and multi-parameter analysis in both fixed cells and live animals [1].

Preparation of Fluorescent Probes for Super-Resolution Microscopy

The well-characterized photodynamics of Sulfo-Cyanine7, including its photoisomerization kinetics and the formation of a red-emissive state, make it a valuable tool for advanced fluorescence microscopy techniques such as single-molecule localization microscopy (SMLM) and stimulated emission depletion (STED) microscopy . The alkyne handle allows for site-specific labeling of target molecules, ensuring precise localization. Understanding its photophysical behavior under high-intensity excitation is essential for optimizing imaging parameters and achieving super-resolution in the NIR range, which is particularly challenging but offers the advantage of reduced phototoxicity and deeper imaging capabilities .

Application

Selection Property

Validation Focus

Protein labeling for in vivo imaging

Aqueous solubility, click chemistry handle

Site-specific conjugation, protein integrity

Nucleic acid / glycan tracking in live models

NIR emission, water solubility

Low background, deep tissue penetration

Multiplexed NIR imaging with visible fluorophores

Spectral separation, photostability

Minimal crosstalk, consistent signal over time

Super-resolution microscopy probe

Characterized photophysics, alkyne handle

Photostability under high excitation, precise localization

• [1] Lumiprobe. sulfo-Cyanine7 TCO Product Page. View Source
• [2] Photoisomerization of Heptamethine Cyanine Dyes Results in Red-Emissive Species: Implications for Near-IR, Single-Molecule, and Super-Resolution Fluorescence Spectroscopy and Imaging. J. Phys. Chem. B 2023, 127, 14, 3208-3222. View Source